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Cat. No.: B15588682
Get Quote

This technical support guide provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of GNE-0439, a
selective inhibitor of the Nav1.7 sodium channel.

Frequently Asked Questions (FAQS)

1. What are the recommended storage conditions for GNE-0439 solid powder?

GNE-0439 as a solid powder is stable for extended periods when stored at low temperatures.
For optimal stability, it is recommended to store the powder at -20°C for up to 3 years.[1][2]
Storage at 4°C is also possible for shorter durations, typically up to 6 months.[2] It is crucial to
keep the compound away from moisture.[1][3]

2. How should | store GNE-0439 stock solutions?

Prepared stock solutions of GNE-0439 in a suitable solvent such as DMSO should be stored
frozen to maintain integrity. The recommended storage temperature for stock solutions is
-80°C, which ensures stability for at least 6 months.[3][4] Some suppliers indicate that solutions
can be stored at -80°C for up to 1 year.[1] For shorter-term storage, -20°C is acceptable for up
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to 1 month.[3][4] To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes.[3][4]

3. What is the recommended solvent for preparing GNE-0439 stock solutions?

GNE-0439 is readily soluble in dimethyl sulfoxide (DMSO).[1][2] A stock solution of 10 mM in
DMSO can be prepared.[2] One supplier indicates a solubility of up to 105 mg/mL in DMSO,
which corresponds to 303.92 mM.[1] Sonication can be used to facilitate dissolution.[1]

4. How should | prepare working solutions for in vivo experiments?

For in vivo experiments, it is best practice to prepare fresh working solutions on the day of use.
[3][4] These solutions are typically prepared by diluting the DMSO stock solution with an
appropriate vehicle. Common vehicles include a mixture of PEG300, Tween-80, and saline, or
a formulation with SBE-3-CD in saline.[3] If precipitation occurs during the preparation of
agueous solutions, gentle heating and/or sonication may help to redissolve the compound.[3][4]

Data Summary Tables

Table 1: GNE-0439 Storage Conditions

Storage .
Form Duration Important Notes
Temperature
) Keep away from
Solid Powder -20°C Up to 3 years[1][2] ]
moisture.[1][3]
4°C Up to 6 months[2]
o Aliquot to avoid
Stock Solution (in 6 months to 1 year[1]
-80°C freeze-thaw cycles.[3]
DMSO) [3]4]
[4]
-20°C 1 month[3][4]

Table 2: GNE-0439 Solubility
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Solvent Concentration Notes

DMSO 10 mM[2] Sonication may be required.[1]

105 mg/mL (303.92 mM)[1]

Experimental Protocols & Troubleshooting

Protocol 1: Preparation of GNE-0439 Stock Solution (10 mM in DMSO)

o Weighing: Accurately weigh the required amount of GNE-0439 powder (Molecular Weight:
345.48 g/mol) in a sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a final
concentration of 10 mM.

o Dissolution: Vortex the solution until the powder is completely dissolved. If necessary,
sonicate the tube in a water bath for short intervals to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile cryovials.
Store the aliquots at -80°C.
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Caption: Experimental workflow for preparing and storing GNE-0439 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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